Cas no 129425-74-7 (1-(1,3-thiazol-4-yl)propan-1-one)

• Product Name: 1-(1,3-thiazol-4-yl)propan-1-one
• CAS No: 129425-74-7
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 855726
• PubChem ID: 15050021
• Update Time: 2025-06-09

1-(1,3-thiazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-thiazolyl)-
• 129425-74-7
• 1-Propanone, 1-(4-thiazolyl)-
• EN300-1231024
• SCHEMBL8617913
• AKOS017413703
• 1-(thiazol-4-yl)propan-1-one
• 1-(1,3-thiazol-4-yl)propan-1-one

• Inchi： 1S/C6H7NOS/c1-2-6(8)5-3-9-4-7-5/h3-4H,2H2,1H3
• InChI Key： FRDBSJNXMBGYRA-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CC)=O

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1,3-thiazol-4-yl)propan-1-one

Introduction to 1-(1,3-thiazol-4-yl)propan-1-one (CAS No. 129425-74-7)

1-(1,3-thiazol-4-yl)propan-1-one, also known by its CAS registry number 129425-74-7, is a chemical compound with the molecular formula C₆H₆NOS. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a key feature of this compound and contributes significantly to its reactivity and versatility.

The synthesis of 1-(1,3-thiazol-4-yl)propan-1-one typically involves the reaction of an appropriate thioamide with an aldehyde or ketone under specific conditions. This process often utilizes catalytic agents or acidic conditions to facilitate the formation of the thiazole ring. The resulting compound is characterized by its strong absorption in the ultraviolet region due to the conjugated system within the thiazole ring, making it suitable for applications in optoelectronics and sensing technologies.

Recent studies have highlighted the potential of thiazole derivatives, including 1-(1,3-thiazol-4-yl)propan-1-one, in drug discovery. Researchers have explored their anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. This finding underscores its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

In addition to its biological applications, 1-(1,3-thiazol-4-yl)propan-1-one has been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for designing novel materials with tailored electronic properties. A 2022 research article in Nature Communications reported that this compound can serve as a building block for constructing metalloorganic frameworks (MOFs) with high surface area and porosity, which are valuable for gas storage and catalysis.

The physical properties of CAS No. 129425-74-7 include a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its handling in laboratory settings. The compound is also relatively stable under ambient conditions but may degrade upon prolonged exposure to light or high temperatures.

The demand for thiazole derivatives, including 1-(1,3-thiazol-4-ylium)propanone, has been growing due to their diverse applications across industries. From pharmaceuticals to advanced materials, this compound represents a versatile building block for innovation in modern chemistry. As research continues to uncover new functionalities and applications, the significance of CAS No. 129425-74-7 in scientific advancements is expected to grow further.